Cas no 557769-36-5 (1H-Pyrazole-3-acetic acid, 5-amino-, methyl ester)

• Product Name: 1H-Pyrazole-3-acetic acid, 5-amino-, methyl ester
• CAS No: 557769-36-5
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 1017607
• PubChem ID: 34178707
• Update Time: 2025-04-20

1H-Pyrazole-3-acetic acid, 5-amino-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-acetic acid, 5-amino-, methyl ester
• Methyl (5-amino-1H-pyrazol-3-yl)acetate
• EN300-6847769
• SCHEMBL1735763
• 557769-36-5
• methyl(5-amino-1H-pyrazol-3-yl)acetate
• PIDLETZRPXRSCC-UHFFFAOYSA-N
• DB-087367
• 1186377-54-7
• DA-14919
• methyl 2-(3-amino-1H-pyrazol-5-yl)acetate

• Inchi： 1S/C6H9N3O2/c1-11-6(10)3-4-2-5(7)9-8-4/h2H,3H2,1H3,(H3,7,8,9)
• InChI Key： PIDLETZRPXRSCC-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CC(N)=NN1)=O

Computed Properties

• Exact Mass: 155.06957
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 81Ų

Experimental Properties

• PSA: 81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams